2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide

• IUPAC Name: 2-[(5-propan-2-yl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H15N5OS/c1-8(2)19-10-6-4-3-5-9(10)12-13(19)16-14(18-17-12)21-7-11(15)20/h3-6,8H,7H2,1-2H3,(H2,15,20)
• InChI Key: CTEYQFDPBMYQDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)N
• Molecular Formula: C14H15N5OS
• Molecular Weight: 301.37 g/mol

Description

2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various research areas.

Mechanism of Action

The mechanism of action of 2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide is not fully understood. However, studies have suggested that it may exert its effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide has been found to have various biochemical and physiological effects. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Additionally, it has been found to have antioxidant properties, which may help to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide in lab experiments is its potential as a multitarget agent, which may allow for the simultaneous modulation of multiple signaling pathways. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide. For instance, further studies are needed to elucidate its mechanism of action and identify its specific molecular targets. Additionally, more research is needed to investigate its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. Furthermore, the development of more efficient synthesis methods may help to facilitate its use in research.

Synthesis Methods

2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide can be synthesized using a variety of methods. One such method involves the reaction of 5-isopropyl-3-(methylthio)-1H-indole-2-carboxylic acid with thionyl chloride, followed by the reaction with 2-aminothiophenol to produce the target compound.

Scientific Research Applications

2-[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide has been found to have potential applications in various scientific research areas. For instance, it has been studied for its anti-inflammatory and antioxidant properties, as well as its potential as an anticancer agent. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.